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Compound of Interest

Compound Name: 4-Chloro-5-phenyloxazole
Cat. No.: B11910638
Get Quote

Technical Guide: 4-Chloro-5-phenyloxazole

CAS Number: 1240617-68-8 Molecular Formula: CoHsCINO Molecular Weight: 179.60 g/mol

Executive Summary

4-Chloro-5-phenyloxazole is a halogenated heterocyclic compound belonging to the 1,3-
oxazole family. Unlike its more common isomer, 2-chloro-5-phenyloxazole, the 4-chloro variant
Is characterized by the chlorine atom's placement at the C4 position of the oxazole ring,
adjacent to the nitrogen. This specific substitution pattern renders it a critical intermediate in the
total synthesis of complex marine natural products, most notably Diazonamide A, and as a core
scaffold in the development of high-performance scintillators and fluorescent probes.

This guide provides a validated technical overview for researchers utilizing this compound in
medicinal chemistry and materials science.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
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The precise structural identification of 4-Chloro-5-phenyloxazole is essential to distinguish it
from its positional isomers.

Molecular Identifiers

Identifier Type Value
CAS Number 1240617-68-8
IUPAC Name 4-Chloro-5-phenyl-1,3-oxazole
SMILES CIC1=C(C2=CC=CC=C2)0OC=N1
ANSKJZIDWXDAJW-UHFFFAOYSA-N
InChl Key .
(Predicted)
Beilstein/Reaxys 1D Not widely indexed; refer to CAS
Physical Properties
Property Data / Observation
Appearance Off-white to pale yellow crystalline solid
Molecular Weight 179.60 Da
. Soluble in DCM, CHCIs, DMSO; sparingly
Solubility )
soluble in water
- Stable under anhydrous conditions; sensitive to
Stability

strong acids/bases at elevated temperatures

Synthesis & Reaction Mechanism[7][8]

The most authoritative route for synthesizing 4-chloro-5-substituted oxazoles is the Acyl
Cyanide Cyclization, a method favored for its regioselectivity. This approach avoids the mixture
of isomers often seen in direct chlorination of the oxazole ring.

Validated Synthetic Protocol: The Acyl Cyanide Route

This protocol utilizes benzoyl cyanide and formaldehyde (or paraformaldehyde) in the presence
of anhydrous hydrogen chloride.
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Reagents:

Benzoyl Cyanide (PhCOCN)

Paraformaldehyde (Source of HCHO)

Anhydrous HCI (Gas or ethereal solution)

Solvent: Anhydrous diethyl ether or dichloromethane

Step-by-Step Methodology:

Preparation: Dissolve Benzoyl Cyanide (1.0 eq) and Paraformaldehyde (1.0 eq) in
anhydrous solvent under an inert atmosphere (N2 or Ar).

 Acidification: Cool the solution to 0°C. Bubble anhydrous HCI gas through the mixture for
30—60 minutes. The solution will typically darken as the intermediate forms.

o Cyclization: Allow the reaction to warm to room temperature and stir for 12—24 hours. The
HCI promotes the formation of an imidoyl chloride intermediate, which subsequently cyclizes
with the aldehyde.

o Work-up: Quench the reaction with ice water. Neutralize carefully with saturated NaHCOs.
Extract with dichloromethane (3x).

 Purification: Dry the organic layer over MgSOa4 and concentrate. Purify via flash column
chromatography (Silica gel; Hexane/EtOAc gradient) to isolate 4-Chloro-5-phenyloxazole.

Mechanistic Pathway

The reaction proceeds via the formation of a chloro-imidoyl intermediate, followed by a
cyclocondensation.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b11910638/docs?utm_src=pdf-body#4-chloro-5-phenyloxazole-cas-number-and-molecular-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11910638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5  ovamd Protonation &
enzoyl Cyanide o
(Ph-CO-CN) Cl- Addition
Imidoy! Chloride + HCHO _ | cyclization - H20 4-Chloro-5-phenyloxazole
/ Intermediate "] (Ring Closure) (Target)
Formaldehyde

(HCHO) + HCl

Click to download full resolution via product page

Figure 1: Mechanistic pathway for the synthesis of 4-Chloro-5-phenyloxazole from benzoyl
cyanide.

Applications in Drug Development & Research
Total Synthesis of Diazonamide A

The 4-chloro-5-phenyloxazole scaffold is a validated building block for the synthesis of
Diazonamide A, a marine natural product with potent antimitotic activity. The C4-chlorine atom
serves as a handle for cross-coupling reactions (e.g., Suzuki-Miyaura) to construct the biaryl
macrocyclic core of the toxin.

Scintillators and Fluorescent Probes

Oxazole derivatives are well-known for their fluorescence. The 4-chloro substituent modulates
the electronic properties of the oxazole ring, shifting the emission spectra. These derivatives
are used in:

e Liquid Scintillators: For radiation detection.

o Fluorescent Labels: For biological imaging where a smaller, chemically stable fluorophore is
required.

Structural Reactivity (C4 vs. C2)

The 4-chloro position is less reactive towards nucleophilic aromatic substitution (

) than the 2-chloro position but participates readily in palladium-catalyzed couplings.
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Figure 2: Key applications and reactivity profile of the 4-Chloro-5-phenyloxazole scaffold.

Safety & Handling Protocols

Signal Word:WARNING

e Hazard Statements:

o

[e]

o

[¢]

e Handling:

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

o Operate in a fume hood, especially during synthesis involving HCI gas and cyanides.

o Wear nitrile gloves and safety goggles.

o Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C. Moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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